Cas no 1021209-84-6 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide
• CAS No: 1021209-84-6
• MF: C₁₈H₁₅F₃N₂O₂
• MW: 348.319114923477
• CID: 5851510
• PubChem ID: 25851916
• Update Time: 2025-05-27

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide
• AKOS024498197
• N-(1-acetyl-2,3-dihydroindol-6-yl)-2-(trifluoromethyl)benzamide
• 1021209-84-6
• F5098-1006
• N-(1-acetylindolin-6-yl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C18H15F3N2O2/c1-11(24)23-9-8-12-6-7-13(10-16(12)23)22-17(25)14-4-2-3-5-15(14)18(19,20)21/h2-7,10H,8-9H2,1H3,(H,22,25)
• InChI Key： RDXVGVXJSBISLB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1C=CC2=C(C=1)N(C(C)=O)CC2)=O)(F)F

Computed Properties

• Exact Mass: 348.10856221g/mol
• Monoisotopic Mass: 348.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide

Recent Advances in the Study of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide (CAS: 1021209-84-6)

The compound N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide (CAS: 1021209-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique indole and benzamide scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide as a modulator of key signaling pathways involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase target, making it a promising candidate for the development of kinase inhibitors. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target, providing valuable insights for further optimization.

In addition to its kinase inhibitory properties, N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide has also been investigated for its potential as an anti-inflammatory agent. A recent preprint article (2024) reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines, suggesting its utility in treating inflammatory diseases. The study further explored the compound's selectivity profile, revealing minimal off-target effects, which is a critical factor for its development as a therapeutic agent.

The synthesis and structural optimization of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide have also been a focus of recent research. A team of chemists from a leading pharmaceutical company published a scalable synthetic route for this compound in Organic Process Research & Development (2023), highlighting improvements in yield and purity. The study emphasized the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are key considerations for drug development.

Looking ahead, the potential applications of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(trifluoromethyl)benzamide extend beyond its current uses. Preliminary data from ongoing preclinical studies suggest that this compound may also have utility in neurodegenerative diseases, owing to its ability to cross the blood-brain barrier. However, further research is needed to validate these findings and explore the compound's safety and efficacy in vivo. As the scientific community continues to investigate this promising molecule, it is expected to play an increasingly important role in the development of novel therapeutics.